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Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

structural characteristics of Strontium Permanganate Trihydrate. The information is compiled

and presented to support research and development activities where this compound may be of

interest.

Chemical Identity and General Properties
Strontium permanganate trihydrate is an inorganic compound with the chemical formula

Sr(MnO₄)₂·3H₂O. It is a strong oxidizing agent, a characteristic property of permanganate salts.

Its identity is uniquely defined by the Chemical Abstracts Service (CAS) Registry Number

14446-13-0.
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Property Value Reference

CAS Registry Number 14446-13-0 [1][2][3]

Molecular Formula
H₆Mn₂O₁₁Sr or

Sr(MnO₄)₂·3H₂O
[2][3][4][5]

Molecular Weight 379.54 g/mol [1][2][3][4]

IUPAC Name
strontium;dipermanganate;trihy

drate
[2][5]

Synonyms
Bispermanganic acid strontium

salt, Strontium Permanganate
[2]

Physical and Chemical Properties
The compound presents as dark violet, cubic crystals that are highly hygroscopic.[6][7] Its

thermal stability is limited, and it exhibits solubility in water.

Property Value Reference

Physical Appearance
Purple (dark violet) cubic

crystals
[1][4][6]

Density 2.75 g/cm³ at 20°C [1][4]

Decomposition Temperature 175°C [1][4]

Solubility in Water 2.5 g / 100 g of water at 0°C [4]

Hygroscopicity Very hygroscopic [6][7]

Oxidizing Properties
Strong oxidizer (inferred from

permanganate ion)
[8][9]

Crystallography and Molecular Structure
The crystal structure of strontium permanganate trihydrate has been determined using

three-dimensional X-ray diffraction methods. It belongs to the cubic crystal system with the
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space group P2₁3.[6][7] The structure consists of strontium cations (Sr²⁺), permanganate

anions (MnO₄⁻), and water molecules.[6]

The permanganate groups exhibit a nearly tetrahedral symmetry.[6] A notable feature of the

crystal structure is the unusual coordination number of the strontium ion. Each Sr²⁺ cation is

surrounded by seven oxygen atoms from the permanganate anions and three water molecules,

resulting in a coordination number of ten.[6]

Crystallographic
Parameter

Value Reference

Crystal System Cubic [1][6][7]

Space Group P2₁3 [6][7]

Lattice Parameter (a) 9.611 ± 0.006 Å [6][7]

Coordination Number (Sr²⁺) 10 [6]

Mean Mn-O Bond Distance 1.605 ± 0.014 Å [6][7]

Mean Sr-O Bond Distance 2.68 Å [6][7]

The following diagram illustrates the coordination sphere around the central strontium cation,

showing its interaction with oxygen atoms from both permanganate anions and water

molecules.
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Coordination of the Sr²⁺ Ion
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Experimental Protocols
The primary method reported for the preparation of strontium permanganate trihydrate
crystals involves a metathesis reaction in an aqueous solution.[6][7]

Methodology:

Reactant Preparation: Prepare separate aqueous solutions of silver permanganate

(AgMnO₄) and strontium chloride (SrCl₂).

Reaction: Mix the two aqueous solutions. This results in the precipitation of insoluble silver

chloride (AgCl) due to its low solubility product.

Reaction: 2 AgMnO₄(aq) + SrCl₂(aq) → Sr(MnO₄)₂(aq) + 2 AgCl(s)

Separation: Filter the reaction mixture to remove the precipitated silver chloride. The filtrate

contains the desired strontium permanganate in solution.

Crystallization: Transfer the filtrate to a desiccator and allow the solvent (water) to evaporate

slowly.

Product Recovery: Over time, dark violet, hygroscopic crystals of strontium permanganate
trihydrate, Sr(MnO₄)₂·3H₂O, will form and can be collected.[6][7]

The synthesis process can be visualized as the following workflow.
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Synthesis Workflow for Sr(MnO₄)₂·3H₂O
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Safety and Handling
No specific Safety Data Sheet (SDS) for strontium permanganate trihydrate is available in

the search results. However, based on the properties of permanganates and strontium

compounds, the following hazards and precautions can be inferred.[8][9][10][11] This

information is for guidance and a full risk assessment should be conducted before handling.

Oxidizing Agent: As a permanganate, this compound is a strong oxidizer and may intensify

fires or cause fire/explosion upon contact with combustible materials. Keep away from heat,

sparks, open flames, and combustible materials.[8][9]

Toxicity: Permanganates are generally harmful if swallowed.[8]

Corrosivity: May cause skin and eye irritation or severe burns upon contact.[8]

Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat. Handle in a well-ventilated area or a

chemical fume hood.[10][11]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.

Conclusion
Strontium permanganate trihydrate is a well-characterized inorganic compound with a

distinct cubic crystal structure and a high coordination number for the strontium ion. Its

synthesis is straightforward via a precipitation reaction. Due to its nature as a strong oxidizing

agent, appropriate safety measures are paramount during its handling and storage. The

quantitative data and experimental protocols provided in this guide offer a foundational

resource for scientists and researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sigald/223468
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=S09546%20%20SDS%20%20031017.pdf
https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25870.pdf
https://www.sigmaaldrich.com/US/en/sds/sigald/223468
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=S09546%20%20SDS%20%20031017.pdf
https://www.sigmaaldrich.com/US/en/sds/sigald/223468
https://www.sigmaaldrich.com/US/en/sds/sigald/223468
https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25870.pdf
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. dl.icdst.org [dl.icdst.org]

2. bocsci.com [bocsci.com]

3. STRONTIUM PERMANGANATE TRIHYDRATE 14446-13-0, Information for STRONTIUM
PERMANGANATE TRIHYDRATE 14446-13-0, Suppliers of STRONTIUM PERMANGANATE
TRIHYDRATE 14446-13-0 [chemnet.com]

4. strontium permanganate trihydrate [chemister.ru]

5. Strontium oxido(trioxo)manganese--water (1/2/3) | H6Mn2O11Sr | CID 57348453 -
PubChem [pubchem.ncbi.nlm.nih.gov]

6. journals.iucr.org [journals.iucr.org]

7. journals.iucr.org [journals.iucr.org]

8. sigmaaldrich.com [sigmaaldrich.com]

9. pfaltzandbauer.com [pfaltzandbauer.com]

10. fishersci.com [fishersci.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Strontium
Permanganate Trihydrate (CAS 14446-13-0)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b577955#strontium-permanganate-trihydrate-cas-
14446-13-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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